Cas no 705941-42-0 (4-(3-Methyl-benzoyl)-piperazin-1-yl-acetic Acid)

• Product name: 4-(3-Methyl-benzoyl)-piperazin-1-yl-acetic Acid
• CAS No: 705941-42-0
• MF: C₁₄H₁₈N₂O₃
• Molecular Weight: 262.30432
• MDL: MFCD04116693
• CID: 557503
• PubChem ID: 2050627

4-(3-Methyl-benzoyl)-piperazin-1-yl-acetic Acid Properties

Names and Identifiers

• 1-Piperazineaceticacid, 4-(3-methylbenzoyl)-
• [4-(3-Methyl-benzoyl)-piperazin-1-yl]-aceticacid
• 4-(3-METHYL-BENZOYL)-PIPERAZIN-1-YL]-ACETIC ACID
• [4-(3-Methylbenzoyl)piperazin-1-yl]acetic acid
• [4-(3-Methyl-benzoyl)-piperazin-1-yl]-acetic acid
• 2-[4-(3-methylbenzoyl)piperazin-1-yl]acetic Acid
• BB 0247882
• CS-0358642
• FT-0703152
• [4-(3-Methyl-benzoyl)-piperazin-1-yl]-acetic acid
• AKOS003586513
• MFCD04116693
• 2-(4-(3-Methylbenzoyl)piperazin-1-yl)acetic acid
• 705941-42-0
• DTXSID90365998
• DB-016951
• 4-(3-Methyl-benzoyl)-piperazin-1-yl-acetic Acid

• MDL： MFCD04116693
• Inchi： InChI=1S/C14H18N2O3/c1-11-3-2-4-12(9-11)14(19)16-7-5-15(6-8-16)10-13(17)18/h2-4,9H,5-8,10H2,1H3,(H,17,18)
• InChIKey： PMAPGDUOMFOLPL-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)C(=O)N2CCN(CC2)CC(=O)O

Computed Properties

• 精确分子量: 262.13184
• 同位素质量: 262.132
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 5
• 重原子数量: 19
• 可旋转化学键数量: 4
• 复杂度: 338
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 60.8Ų
• XLogP3: -1.1

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 472.5±45.0 °C at 760 mmHg
• 闪点: 239.6±28.7 °C
• Refractive Index: 1.577
• PSA: 60.85
• 蒸气压: 0.0±1.2 mmHg at 25°C

4-(3-Methyl-benzoyl)-piperazin-1-yl-acetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• 储存条件：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Toluamides